Cas no 78095-63-3 (6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 78095-63-3
• MF: C₁₈H₁₄BrNO₄
• MW: 388.212064266205
• CID: 6305407
• PubChem ID: 1362397
• Update Time: 2025-10-28

6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• CCG-351169
• 6-bromo-N-(2-ethoxyphenyl)-2-oxochromene-3-carboxamide
• IFLab1_003428
• Oprea1_445814
• Oprea1_829815
• HMS1421L18
• 78095-63-3
• AB00101852-01
• SR-01000461502-1
• AKOS002939766
• F0777-1528
• SR-01000461502

• Inchi： 1S/C18H14BrNO4/c1-2-23-16-6-4-3-5-14(16)20-17(21)13-10-11-9-12(19)7-8-15(11)24-18(13)22/h3-10H,2H2,1H3,(H,20,21)
• InChI Key： YPYLXFHFGBOASR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 387.01062g/mol
• Monoisotopic Mass: 387.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 78095-63-3)

Compound with the chemical name 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 78095-63-3) is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the chromene class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structural framework of 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide consists of a chromene core substituted with a bromine atom at the 6-position, an N-(2-ethoxyphenyl) group, and a 2-oxo-2H-chromene-3-carboxamide moiety. This specific arrangement of functional groups imparts unique chemical and biological characteristics to the compound, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in chromene derivatives due to their potential as bioactive molecules. The chromene core is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it an attractive platform for drug discovery. The presence of the bromine atom in 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide enhances its reactivity, allowing for further functionalization and the development of novel derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The chromene scaffold can be modified in multiple ways, including substitution at various positions on the ring system, which can lead to compounds with tailored biological properties. This flexibility makes 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide a valuable building block for medicinal chemists.

Recent studies have highlighted the importance of chromene derivatives in addressing various therapeutic challenges. For instance, some chromene-based compounds have shown promise in the treatment of neurological disorders, inflammation, and cancer. The mechanism of action often involves interactions with specific enzymes or receptors that are implicated in these diseases. The structural features of 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide, particularly the bromine substituent and the amide group, make it a promising candidate for further investigation in this context.

The synthesis of 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the chromene core, followed by functionalization at the 6-position with a bromine atom. Subsequent steps involve introducing the N-(2-ethoxyphenyl) group and the amide moiety. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of biological activity, preliminary studies on 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide have shown intriguing results. In vitro assays have indicated potential inhibitory activity against certain enzymes and receptors relevant to various diseases. These findings warrant further investigation to elucidate the exact mechanism of action and to explore possible therapeutic applications.

The compound's potential as a lead molecule for drug development is further supported by its favorable pharmacokinetic properties. Studies have suggested that chromene derivatives exhibit good solubility and bioavailability, which are critical factors for successful drug candidates. Additionally, the presence of multiple functional groups provides opportunities for structure-based drug design, allowing chemists to fine-tune the properties of the molecule for optimal biological activity.

In conclusion, 6-bromo-N-(2-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 78095-63-3) is a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. As research in this area continues to advance, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.